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Compound of Interest

Compound Name: 1,2-Dimethylnaphthalene
CAS No.: 28804-88-8
Cat. No.: B166071
Get Quote
. J

This technical guide provides a comprehensive overview of the core physicochemical
properties, experimental protocols, and structural information for 1,2-Dimethylnaphthalene,
tailored for researchers, scientists, and professionals in drug development.

Core Properties and Data

1,2-Dimethylnaphthalene is an aromatic hydrocarbon with the chemical formula C12H12[1][2]
[3][4][5]. It presents as a colorless to pale yellow liquid at room temperature with a
characteristic aromatic odor[1][3]. This compound is insoluble in water but demonstrates
solubility in various organic solvents|3].

The key quantitative properties of 1,2-Dimethylnaphthalene are summarized in the table
below for easy reference and comparison.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b166071#bc-rfq
https://www.benchchem.com/product/b166071/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-dimethylnaphthalene
https://www.benchchem.com/product/b166071/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-dimethylnaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethylnaphthalene
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C12H12/c1-9-7-8-11-5-3-4-6-12(11)10(9)2/h3-8H,1-2H3
https://cymitquimica.com/cas/573-98-8/
https://www.accustandard.com/prod0003490.html
https://www.scbt.com/p/1-2-dimethylnaphthalene-573-98-8
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethylnaphthalene
https://cymitquimica.com/cas/573-98-8/
https://cymitquimica.com/cas/573-98-8/
https://www.benchchem.com/product/b166071/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-dimethylnaphthalene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C12H12 [L1121[31[4115]
Molecular Weight 156.22 g/mol [11[415]
CAS Number 573-98-8 [2][3]
Melting Point -2to-1°C [4]

Boiling Point 266 to 267 °C [6]

Density 1.013 g/mL at 25 °C [6]

Refractive Index

n20/D 1.615

[6]

Flash Point

113 °C (closed cup)

Experimental Protocols

The synthesis and analysis of 1,2-Dimethylnaphthalene can be achieved through various
established methodologies. Below are detailed protocols for a common synthesis route and an
analytical application.

A well-documented method for the synthesis of 1,2-Dimethylnaphthalene proceeds from 1-
tetralone[7]. This multi-step process offers a reliable pathway to obtain the target compound.

Step 1: Methylation of 1-Tetralone 2-Methyl-2-carbomethoxy-1-tetralone is first prepared. This
intermediate is then hydrolyzed using a dilute alkali solution to yield 2-methyl-1-tetralone[7].

Step 2: Grignard Reaction The resulting 2-methyl-1-tetralone is treated with methylmagnesium
lodide. This reaction forms a tertiary carbinol intermediate[7].

Step 3: Dehydration The tertiary carbinol is subjected to dehydration to form the corresponding
alkene[7].

Step 4: Dehydrogenation The final step involves the catalytic dehydrogenation of the alkene to
yield 1,2-Dimethylnaphthalene. This final stage typically results in a high overall yield of the
desired product[7].
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1,2-Dimethylnaphthalene can be used as an analytical standard for its quantification in
various environmental and biological samples[6]. A common technique is gas chromatography
coupled with mass spectrometry (GC-MS).

Sample Preparation: Biota samples, sediments, or petroleum products are subjected to an
extraction procedure to isolate the polycyclic aromatic hydrocarbons (PAHSs), including 1,2-
Dimethylnaphthalene(6].

Instrumentation: A programmed temperature vaporization-gas chromatography-tandem mass
spectrometry (PTV-GC-MS/MS) system is often employed for the analysis of PAHs at ultratrace
levels[6].

Method: The extracted sample is injected into the GC system. The separation of 1,2-
Dimethylnaphthalene from other components is achieved based on its volatility and
interaction with the stationary phase of the GC column. The mass spectrometer then detects
and quantifies the analyte based on its specific mass-to-charge ratio[6].

Visualized Workflow: General Synthesis of
Dimethylnaphthalenes

The following diagram illustrates a general multi-step synthesis process for producing
dimethylnaphthalenes, which is a class of compounds that includes 1,2-Dimethylnaphthalene.
This process starts with the reaction of a xylene isomer with butadiene[8].
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Starting Materials

0-, m-, or p-Xylene Butadiene

Synthesis Steps

Step 1: Formation of
Alkenylbenzene

ntermediate

Step 2: Cyclization to
Dimethyltetralin(s)

ntermediate

Step 3: Dehydrogenation

Product

v
Dimethylnaphthalene(s)

Click to download full resolution via product page

Caption: A generalized workflow for the multi-step synthesis of dimethylnaphthalenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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